Cas no 219611-77-5 (2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione)

• Product Name: 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
• CAS No: 219611-77-5
• MF: C₁₈H₁₃N₃O₃
• MW: 319.314123868942
• CID: 6622164
• Update Time: 2024-01-08

2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-

• Inchi： 1S/C18H13N3O3/c1-11-6-8-12(9-7-11)16-19-15(24-20-16)10-21-17(22)13-4-2-3-5-14(13)18(21)23/h2-9H,10H2,1H3
• InChI Key： LNRMVXWABDWMTA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1ON=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 506.9±60.0 °C(Predicted)
• pka: -1.76±0.37(Predicted)